2-chloro-N-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzamide

• IUPAC Name: 2-chloro-N-(5-methyl-6-oxobenzo[b][1,4]benzoxazepin-8-yl)benzamide
• InChI: InChI=1S/C21H15ClN2O3/c1-24-17-8-4-5-9-19(17)27-18-11-10-13(12-15(18)21(24)26)23-20(25)14-6-2-3-7-16(14)22/h2-12H,1H3,(H,23,25)
• InChI Key: MJQKMWAALYJIDN-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2OC3=C(C1=O)C=C(C=C3)NC(=O)C4=CC=CC=C4Cl
• Molecular Formula: C21H15ClN2O3
• Molecular Weight: 378.8 g/mol
• CAS No.: 922132-00-1

Description

2-Chloro-N-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzamide is a dibenzo[b,f][1,4]oxazepine derivative characterized by a benzamide group substituted with a chlorine atom at the 2-position and a methyl group at the 10-position of the oxazepine ring. Its molecular formula is C22H16ClN2O3, with a monoisotopic mass of 412.1035 g/mol and an average mass of 412.367 g/mol . This compound belongs to a class of tricyclic heterocycles, where the oxazepine core is fused with two benzene rings. The presence of the 11-keto group and methyl substituent enhances conformational rigidity, which is critical for receptor binding in pharmacological applications .

The 2-chloro isomer’s structural uniqueness lies in the ortho-substituted benzamide, which may influence steric and electronic interactions compared to para- or meta-substituted analogs.

Biological Activity

2-chloro-N-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzamide, with the CAS number 922132-00-1, is a compound that has garnered attention for its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.

The molecular formula of this compound is $C_{21}H_{15}ClN_{2}O_{3}$, with a molecular weight of 378.8 g/mol. Its structure features a chloro group and a dibenzooxazepine core, which are significant for its biological activity.

Property	Value
CAS Number	922132-00-1
Molecular Formula	C21H15ClN2O3
Molecular Weight	378.8 g/mol

Antimicrobial Activity

Recent studies have indicated that derivatives of dibenzooxazepine compounds exhibit antimicrobial properties. For instance, related compounds have demonstrated effectiveness against various strains of bacteria and fungi, suggesting that 2-chloro-N-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzamide may also possess similar activity. A study on benzoxazole derivatives revealed broad-spectrum antimicrobial efficacy with minimum inhibitory concentration (MIC) values ranging from 250 to 7.81 µg/ml against resistant bacterial strains .

Anticancer Potential

The compound's structural features suggest potential anticancer properties. Research into related dibenzooxazepine compounds has shown that they can induce apoptosis in cancer cells through various mechanisms, including the inhibition of specific signaling pathways that promote cell survival. For example, certain derivatives have been noted to inhibit the proliferation of cancer cell lines in vitro.

The exact mechanisms by which 2-chloro-N-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzamide exerts its biological effects are still under investigation. However, it is hypothesized that the compound may interact with various biological targets:

• Receptor Modulation : Similar compounds have been shown to act as selective antagonists or agonists at neurotransmitter receptors, which could play a role in their therapeutic effects.
• Enzyme Inhibition : The presence of functional groups in the compound may allow it to inhibit specific enzymes involved in metabolic pathways related to disease processes.

Case Studies

Several case studies highlight the potential applications of dibenzooxazepine derivatives:

• Antimicrobial Efficacy : A study conducted on a series of benzoxazole derivatives indicated significant antimicrobial activity against drug-resistant strains, paving the way for further exploration into dibenzooxazepines like our compound .
• Cancer Cell Line Studies : Research involving related compounds has shown promising results in inhibiting cancer cell growth through apoptosis induction and cell cycle arrest.
• Neuropharmacology : Investigations into the neuropharmacological effects of similar compounds suggest potential applications in treating neurological disorders by modulating neurotransmitter systems .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

The target compound is compared to structurally related dibenzooxazepine and dibenzothiazepine derivatives, focusing on substituent effects, physicochemical properties, and biological relevance.

Compound Name	Core Structure	Substituents	Molecular Weight (g/mol)	Key Data
2-Chloro-N-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzamide	Dibenzo[b,f][1,4]oxazepine	- 2-Cl benzamide - 10-CH3	412.37	HRMS: 412.1035 (calc.) ; NMR data inferred from analogs
4-Chloro-N-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-8-yl)benzamide	Dibenzo[b,f][1,4]oxazepine	- 4-Cl benzamide - 10-CH3	412.37	HRMS: 379.0844 [M+H+] ; 1H NMR δ 7.85 (dd, J = 7.7 Hz), 3.61 (s, CH3)
3-Chloro-N-(8,10-dimethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzamide	Dibenzo[b,f][1,4]oxazepine	- 3-Cl benzamide - 8,10-diCH3	426.39	IUPAC name: 3-chloro-N-{69-dimethyl-10-oxo-2-oxa-9-azatricyclo[...]}-benzamide
N-(10-Ethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]thiazepin-8-yl)-2-(4-methoxyphenyl)acetamide	Dibenzo[b,f][1,4]thiazepine	- 4-OCH3 acetamide - 10-C2H5	449.48	HRMS: 449.1530 [M+H+] ; LCMS RT: 5.33 min
N-(4-Bromobenzyl)-10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]thiazepine-8-carboxamide 5-oxide	Dibenzo[b,f][1,4]thiazepine	- 4-Br benzyl - 10-CH3 - 5-oxide	483.32	HRMS: 483.0721 [M+H+] ; Chiral HPLC separation

Key Structural and Functional Differences

• Core Heteroatom : Dibenzooxazepines (oxygen in the 1,4-position) exhibit different electronic profiles vs. dibenzothiazepines (sulfur). Thiazepine derivatives often show higher metabolic stability but lower solubility .
• N-Alkyl Groups : The 10-methyl group in the target compound may enhance lipophilicity compared to ethyl or propyl analogs (e.g., compound 9d in ), impacting membrane permeability.

Physicochemical and Pharmacological Insights

• Solubility : Oxazepines generally exhibit better aqueous solubility than thiazepines due to oxygen’s polarity. For example, the 4-chloro oxazepine analog has a melting point of 256–257°C , whereas thiazepine derivatives (e.g., compound 41 ) are often isolated as amorphous solids .
• The 2-chloro benzamide moiety may enhance binding affinity due to its ortho effect, as seen in other ortho-substituted aryl amides .